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Compound of Interest

Compound Name: Pseudolaric Acid C

Cat. No.: B192205

A comprehensive search of scientific literature and publicly available data reveals a significant
lack of information regarding the synergistic effects of Pseudolaric Acid C (PLC) with other
compounds. While its analogues, Pseudolaric Acid A (PAA) and Pseudolaric Acid B (PAB),
have been the subject of numerous studies investigating their combinatorial effects, particularly
in antifungal and anticancer applications, research on PLC remains limited.

Currently, available information identifies Pseudolaric Acid C as a diterpenoid isolated from
the root bark of Pseudolarix amabilis with noted antifungal activity. However, there are no
detailed studies, experimental data, or elucidated signaling pathways concerning its synergistic
potential when combined with other therapeutic agents.

Alternative Focus: Synergistic Effects of Pseudolaric Acid A and B

In contrast, a substantial body of research exists for Pseudolaric Acid A and B, demonstrating
significant synergistic activities with various compounds. We can provide a detailed comparison
guide on these well-documented analogues, covering their synergistic interactions,
experimental protocols, and the underlying molecular mechanisms.

This alternative guide would include:

o Quantitative data on the synergistic antifungal effects of PAA and PAB with agents like
fluconazole against resistant Candida species.
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o Detailed experimental protocols for assays used to determine synergy, such as the
checkerboard microdilution method and XTT assays for biofilm quantification.

 In-depth analysis of signaling pathways implicated in the synergistic anticancer effects of
PAB, including the PI3BK/AKT/mTOR and MAPK pathways.

e Graphviz diagrams visualizing these signaling cascades and experimental workflows as per
your specifications.

We propose to proceed with creating a comprehensive comparison guide focused on the
synergistic effects of Pseudolaric Acid A and B in lieu of the requested guide on Pseudolaric
Acid C, for which there is insufficient data. Please advise if you would like to proceed with this
alternative topic.

 To cite this document: BenchChem. [Lack of Publicly Available Data on the Synergistic
Effects of Pseudolaric Acid C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192205#synergistic-effects-of-pseudolaric-acid-c-
with-other-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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